Cas no 61682-69-7 (sulfanediyldiethane-2,1-diyl didocosanoate)

sulfanediyldiethane-2,1-diyl didocosanoate structure
61682-69-7 structure
Product name:sulfanediyldiethane-2,1-diyl didocosanoate
CAS No:61682-69-7
MF:C48H94O4S
MW:767.322575092316
CID:1628621
PubChem ID:3046169

sulfanediyldiethane-2,1-diyl didocosanoate Chemical and Physical Properties

Names and Identifiers

    • sulfanediyldiethane-2,1-diyl didocosanoate
    • 2-(2-docosanoyloxyethylsulfanyl)ethyl docosanoate
    • Thiodiglycol dibehenate
    • Thiodiethylene docosanoate
    • 61682-69-7
    • Docosanoic acid, thiodi-2,1-ethanediyl ester
    • DTXSID10210678
    • Inchi: InChI=1S/C48H94O4S/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-47(49)51-43-45-53-46-44-52-48(50)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-46H2,1-2H3
    • InChI Key: GEJMEOXXJMTKCM-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCCCCCCC(=O)OCCSCCOC(=O)CCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 766.68772
  • Monoisotopic Mass: 766.687
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 53
  • Rotatable Bond Count: 48
  • Complexity: 656
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.9Ų
  • XLogP3: 21.8

Experimental Properties

  • Density: 0.911
  • Boiling Point: 761°C at 760 mmHg
  • Flash Point: 350.4°C
  • Refractive Index: 1.472
  • PSA: 52.6

Recommend Articles

Recommended suppliers
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Hubei Tianan Hongtai Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Tianan Hongtai Biotechnology Co.,Ltd